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An In-depth Technical Guide to N,N-Dimethylacetoacetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N-Dimethylacetoacetamide (DMAA), with the chemical formula C₆H₁₁NO₂, is a versatile

organic compound utilized primarily as a chemical intermediate and a co-promoter in various

industrial applications. This document provides a comprehensive technical overview of its core

properties, synthesis, applications, and safety profile. Quantitative data are presented in

structured tables for clarity, and a detailed experimental protocol for its synthesis is provided.

Chemical Identity and Core Properties
N,N-Dimethylacetoacetamide is a β-dicarbonyl compound.[1] Its fundamental identifiers and

properties are crucial for its application in research and synthesis.

Molecular Formula: C₆H₁₁NO₂[2][3][4][5][6]

Molecular Weight: 129.16 g/mol [2][4][5][6]

CAS Registry Number: 2044-64-6[3][5]

Synonyms: DMAA, N,N-Dimethyl-3-oxobutanamide, Acetoacetamide, N,N-dimethyl-[3][5]
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The following diagram illustrates the workflow for identifying and characterizing the compound.
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Figure 1: Chemical Identification Workflow for N,N-Dimethylacetoacetamide.

Physicochemical Data
N,N-Dimethylacetoacetamide is typically a colorless to yellow liquid.[2][4] Its physical and

chemical properties are summarized in the table below.
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Property Value Reference(s)

Appearance Colorless to yellow liquid [2][4]

Odor Characteristic odor [2]

Density ~1.02 g/cm³ at 20°C [2]

Boiling Point 105 °C (lit.) [4][6]

Melting Point < -50 °C [6][7]

Flash Point 122 °C (251.6 °F) - closed cup

Solubility

Miscible with many organic

solvents (ethanol, chloroform),

limited in water

[2]

Refractive Index (n20/D) 1.447 [6]

Synthesis and Experimental Protocols
N,N-Dimethylacetoacetamide is used as an industrial intermediate and can be synthesized

through various methods.[1] A common laboratory-scale synthesis involves the reaction of

dimethylamine with a diketene acetone adduct.[1][8]

Experimental Protocol: Synthesis from Diketene
Acetone Adduct
This protocol details the synthesis of N,N-Dimethyl-3-oxobutanamide.[1][8]

Materials:

Dimethylamine (2.0 M solution)

Diketene acetone adduct

Toluene

Ethyl Acetate (EtOAc) for purification
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Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 5.00 ml of dimethylamine (10.0 mmol,

2.0 eq.) in 15 ml of toluene.[1]

Addition of Reactant: Gradually add 0.670 ml of diketene acetone adduct (5.00 mmol, 1.0

eq.) to the solution dropwise over a 5-minute period.[1]

Initial Stirring: Stir the resulting reaction mixture at room temperature for 15 minutes.[1][8]

Reflux: Following the initial stir, heat the mixture and maintain it under reflux for 12 hours.[1]

[8]

Solvent Removal: After the reaction is complete, cool the mixture to room temperature and

remove the toluene solvent in vacuo.[1][8]

Purification: Purify the crude product using flash chromatography (FC) with ethyl acetate as

the eluent to obtain pure N,N-dimethyl-3-oxobutanamide.[1][8]

The following diagram outlines the workflow for the described synthesis protocol.
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Figure 2: Workflow for the Synthesis of N,N-Dimethylacetoacetamide.
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Applications in Research and Industry
N,N-Dimethylacetoacetamide is a versatile compound with applications spanning several

sectors.

Organic Synthesis: It serves as a key intermediate and building block for synthesizing a

variety of compounds, including agrochemicals and specialty chemicals.[2]

Polymer Industry: The compound is used as a modifier or crosslinking agent in polymer

chemistry, helping to enhance properties such as thermal stability, adhesion, and mechanical

strength.[2]

Coatings and Adhesives: It functions as a solvent or co-solvent in the formulation of coatings,

adhesives, and sealants.[2] It is particularly noted as a co-promoter for unsaturated polyester

resin formulations, where it helps to minimize color generation.[1][8]

Drug Development: While direct therapeutic applications are not widely documented, its role

as a versatile intermediate in organic synthesis makes it relevant to the synthesis of more

complex molecules. It is important to distinguish it from N,N-Dimethylacetamide (DMA or

DMAc), a different compound that is FDA-approved as an excipient and has been studied for

its own biological activities.[9][10][11]

Safety and Toxicology
The safety profile of N,N-Dimethylacetoacetamide indicates low acute toxicity. It is classified

as causing mild skin and eye irritation.[7] Standard laboratory safety precautions should be

observed during handling.
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Toxicity Metric Species Value Reference(s)

Oral LD50 Rat > 3,200 mg/kg [7]

Oral LD50 Mouse > 3,200 mg/kg [7]

Dermal LD50 Rabbit
14.1 mL/kg (~12.4

g/kg)
[4]

Hazard Statements -
H316: Causes mild

skin irritation
[7]

-
H320: Causes eye

irritation
[7]

Handling and Storage:

Handling: Handle in a well-ventilated area and wear appropriate personal protective

equipment (PPE), including safety goggles and gloves.[12] Avoid contact with skin and eyes.

[12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep

away from oxidizing materials.[7]

In case of exposure: For eye contact, rinse cautiously with water for several minutes.[7] For

skin contact, wash with soap and water.[7] If inhaled, move to fresh air.[7] Seek medical

consultation in case of significant exposure.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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